BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Studying
Coronin Phosphorylation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: coronin protein

Cat. No.: B1176829

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the methods used to study the
phosphorylation of coronin proteins, a family of actin-binding proteins involved in various
cellular processes. Understanding the regulation of coronin function through phosphorylation is
crucial for elucidating its role in cell motility, phagocytosis, and signal transduction, and for
identifying potential therapeutic targets.

Introduction to Coronin Phosphorylation

Coronins are a conserved family of WD repeat-containing proteins that play a significant role in
actin cytoskeleton dynamics.[1] Their function is intricately regulated by post-translational
modifications, with phosphorylation being a key mechanism. Phosphorylation of different
coronin isoforms at specific serine, threonine, or tyrosine residues has been shown to modulate
their interaction with other proteins, their subcellular localization, and their impact on cellular
processes.[2][3][4]

Key kinases involved in coronin phosphorylation include Protein Kinase C (PKC), Cyclin-
Dependent Kinase 5 (CDKS5), and Src kinase.[5][6][7] These kinases act on specific coronin
isoforms and residues to regulate distinct cellular events. For instance, PKC-mediated
phosphorylation of Coronin 1B at Serine 2 disrupts its interaction with the Arp2/3 complex,
thereby affecting cell motility.[3][7][8][9]
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This document provides detailed protocols for the identification and characterization of coronin
phosphorylation, including methods for in vivo and in vitro analysis, phosphosite mapping, and
the investigation of the functional consequences of phosphorylation.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on coronin
phosphorylation.

Table 1: Identified Phosphorylation Sites and Kinases for Mammalian Coronins

. ] Cellular
Coronin Phosphorylati .
. Kinase Process Reference
Isoform on Site
Affected
_ Interaction with
Coronin 1A (p57) Ser-2 PKC ) [10][11]
actin
Intracellular
distribution
Thr-412 PKCa . [5][10]
during
phagocytosis
Association with
Thr-418/Thr-424
) CDK5 Gas and cAMP [5][6]
(murine) .
production
Interaction with
Coronin 1B Ser-2 PKC Arp2/3 complex, [31[71I8]
cell motility
Coronin 1C Not specified Likely PKC [3]
Oligomerization
Coronin 3 (1C) Ser-463 Not specified state and cellular  [2]
localization
_ Membrane
Coronin 7 Tyr-288, Tyr-758 Src o [2]
association
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Table 2: Effects of Phosphorylation on Coronin Interactions

) ] . Effect of
Coronin Phosphorylati Interacting .
. Phosphorylati Reference
Isoform on Event Protein
on
) Phosphorylation ] Decreased
Coronin 1A (p57) Actin o [11]
at Thr-412 affinity
) Phosphorylation Weakened
Coronin 1B Arp2/3 complex ) ] [31[71[8]
at Ser-2 interaction
) Phosphorylation Increased
Coronin 1A Gas o [6]
at Thr-418/424 association
) Tyrosine o
Coronin 7 ) AP-1 Binding to AP-1 [2]
phosphorylation

Signaling Pathways

The phosphorylation of coronin is integrated into complex signaling pathways that regulate
cytoskeletal dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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